Cas no 771583-63-2 (Benzenemethanamine,4-amino-3-ethyl-)

• Product Name: Benzenemethanamine,4-amino-3-ethyl-
• CAS No: 771583-63-2
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 551720
• PubChem ID: 45078674
• Update Time: 2025-06-08

Benzenemethanamine,4-amino-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-amino-3-ethyl-
• Benzenemethanamine, 4-amino-3-ethyl- (9CI)
• 4-(aminomethyl)-2-ethylaniline
• 771583-63-2
• SCHEMBL2037286
• EN300-695692
• DTXSID20663595
• AKOS006294543

• Inchi： 1S/C9H14N2/c1-2-8-5-7(6-10)3-4-9(8)11/h3-5H,2,6,10-11H2,1H3
• InChI Key： PCHJADJCRPJTMT-UHFFFAOYSA-N
• SMILES： NC1=CC=C(CN)C=C1CC

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 0.9

Additional information on Benzenemethanamine,4-amino-3-ethyl-

Comprehensive Analysis of Benzenemethanamine,4-amino-3-ethyl- (CAS No. 771583-63-2): Properties, Applications, and Industry Trends

Benzenemethanamine,4-amino-3-ethyl- (CAS No. 771583-63-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of benzenemethanamine, this compound features an ethyl substitution at the 3-position and an additional amino group at the 4-position, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.

The compound's structure-activity relationship (SAR) has become a focal point for researchers exploring structure-based drug design. With molecular weight of 150.22 g/mol and a purity standard exceeding 98%, Benzenemethanamine,4-amino-3-ethyl- demonstrates excellent solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). This property makes it particularly useful in high-throughput screening applications, a trending topic in AI-driven drug discovery platforms. Laboratories increasingly search for "CAS 771583-63-2 supplier" or "4-amino-3-ethyl-benzenemethanamine synthesis protocol," reflecting its rising commercial relevance.

From an industrial perspective, this compound addresses two critical market needs: green chemistry compatibility and scalable synthesis. Unlike traditional aromatic amines, its optimized synthesis route reduces hazardous byproducts, answering the pharmaceutical industry's call for sustainable intermediates. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under standard storage conditions (2-8°C in inert atmosphere), a frequently searched parameter by quality control specialists.

Emerging applications in material science further expand its utility. The compound's amino-ethylbenzene core serves as a building block for conductive polymers and coordination complexes, topics trending in energy storage research. Patent databases show growing interest in using 771583-63-2 derivatives for organic electronics, particularly in flexible display technologies—a hotspot in consumer electronics innovation.

Regulatory compliance remains a key consideration. While not classified as hazardous under GHS standards, proper handling with PPE (personal protective equipment) is recommended during laboratory use. This aligns with global EHS (Environment, Health, and Safety) protocols, a major concern for manufacturing facilities. The compound's EC number and REACH registration status are among the top-searched regulatory keywords associated with this material.

Future research directions may explore its chiral resolution potential, as the ethyl substitution creates a stereocenter. This aspect connects with the booming chiral drug market, projected to reach $100 billion by 2025. Analytical method development for enantiomeric purity testing of 4-amino-3-ethyl-benzenemethanamine could become a niche research area, addressing pharmaceutical quality demands.

For procurement specialists, understanding supply chain dynamics is crucial. Major producers of CAS 771583-63-2 are concentrated in Asia and North America, with custom synthesis services gaining popularity among virtual pharma companies. The compound's MSDS documentation and technical data sheets rank high in search engine queries, emphasizing the need for transparent technical information in specialty chemicals commerce.

In conclusion, Benzenemethanamine,4-amino-3-ethyl- represents a versatile chemical platform bridging multiple scientific disciplines. Its dual functionality (amino and ethyl groups) enables diverse molecular transformations, while its stability profile meets industrial requirements. As computational chemistry tools advance, predictive modeling of this compound's derivatives may unlock further applications in biocatalysis and smart materials, positioning it as a compound of enduring scientific and commercial interest.